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Compound of Interest

Compound Name: Potassium tetrathionate

Cat. No.: B077055

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the formulation and use of
Muller-Kauffmann Tetrathionate Novobiocin (MKTTn) Broth, a widely used selective enrichment
medium for the isolation of Salmonella from various samples, including food, clinical, and
environmental specimens.

Principle of MKTTn Broth

Muller-Kauffmann Tetrathionate Novobiocin (MKTTn) Broth is a selective enrichment medium
designed to favor the growth of Salmonella species while inhibiting the growth of competing
non-target organisms. The selective action of the broth is based on several key components:

o Tetrathionate: Formed in the medium by the addition of an iodine-potassium iodide solution
to the thiosulfate present in the base. Many enteric bacteria, including Salmonella, possess
the enzyme tetrathionate reductase, allowing them to utilize tetrathionate as an electron
acceptor under anaerobic conditions, thus promoting their growth. A significant portion of
competing bacteria from the intestinal flora, such as coliforms, are inhibited by tetrathionate.

» Bile Salts and Brilliant Green: These agents act to inhibit the growth of gram-positive bacteria
and some non-target gram-negative organisms.
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» Novobiocin: This antibiotic is added to the medium to suppress the growth of Proteus

species and other gram-negative bacteria that may otherwise grow in tetrathionate-

containing media.

o Calcium Carbonate: This component acts as a buffer to neutralize the sulfuric acid that is

produced during the reduction of tetrathionate, thereby preventing a drop in pH that could

inhibit the growth of Salmonella.

Formulation of MKTTn Broth

The following tables provide the quantitative formulation for the MKTTn broth base and the

necessary supplements.

Table 1: Muller-Kauffmann Tetrathionate Broth Base

Component Amount (per 1000 mL) Purpose

Meat Extract 43¢ Source of nutrients

Enzymatic Digest of Casein 8.6¢ S-ource of amino acids and
nitrogen

Sodium Chloride 269 Maintains osmotic balance

Calcium Carbonate 38.7¢9 Buffer

Sodium Thiosulfate 478 g Converted to tetrathionate

Ox Bile 478 g Inhibits gram-positive bacteria

Table 2: Supplements for MKTTn Broth
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Amount (per 1000 mL of
Supplement Purpose
broth base)

lodine-Potassium lodide 20 L. Reacts with thiosulfate to form
m
Solution tetrathionate

o ) Inhibits gram-positive and
Brilliant Green Solution (0.1%) 10 mL ) )
some gram-negative bacteria

o ] ] Inhibits Proteus and other
Novobiocin Solution 4 mL of a 1% solution (40 mg) ] )
gram-negative bacteria

Experimental Protocols
Preparation of MKTTn Broth

e Dissolve the Base: Suspend the components of the Muller-Kauffmann Tetrathionate Broth
Base in 1000 mL of purified water.

e Heat to Dissolve: Heat the mixture with frequent agitation and bring to a boil. Do not

autoclave.
e Cool: Cool the broth to below 45°C.

e Add Supplements: Aseptically add the lodine-Potassium lodide solution, Brilliant Green
solution, and Novobiocin solution. Mix well after each addition.

o Dispense: Dispense the final medium into sterile containers. The prepared broth should be

used on the same day.

Sample Enrichment for Salmonella Detection

¢ Pre-enrichment: For most samples, particularly food and environmental samples, a pre-
enrichment step in a non-selective medium like Buffered Peptone Water (BPW) is
recommended. Incubate the sample in BPW at 37°C for 18-24 hours.

» Selective Enrichment: Inoculate 1 mL of the pre-enrichment culture into 10 mL of MKTTn
broth. For direct enrichment, add 25 g of the sample to 225 mL of MKTTn broth.
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e Incubation: Incubate the inoculated MKTTn broth at 37°C for 24-48 hours. Some protocols

may recommend incubation at 41.5°C for increased selectivity.

o Subculture: Following incubation, streak a loopful of the enriched broth onto selective and

differential agar plates for Salmonella, such as Xylose Lysine Deoxycholate (XLD) Agar and

Brilliant Green Sulfa (BGS) Agar.

 Incubate Plates: Incubate the agar plates at 37°C for 24-48 hours.

» Confirmation: Examine the plates for characteristic Salmonella colonies and perform further

biochemical and serological confirmation tests.
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Caption: Workflow for the enrichment and isolation of Salmonella using MKTTn broth.
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Caption: Selective inhibition pathways of key components in MKTTn broth.

 To cite this document: BenchChem. [Application Notes and Protocols: Muller-Kauffmann
Tetrathionate Novobiocin (MKTTn) Broth]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077055#formulation-of-muller-kauffmann-
tetrathionate-novobiocin-broth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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